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Compound of Interest

Compound Name: 2-O-Acetyl-20-hydroxyecdysone

Cat. No.: B1245097 Get Quote

An In-depth Technical Guide to 2-O-Acetyl-20-
hydroxyecdysone
For Researchers, Scientists, and Drug Development Professionals

Introduction
2-O-Acetyl-20-hydroxyecdysone is a naturally occurring ecdysteroid found in various plants

and insects. As an acetylated derivative of the more common 20-hydroxyecdysone, this

compound has garnered interest within the scientific community for its distinct biological

activities. This technical guide provides a comprehensive overview of its physicochemical

properties, biological functions, and the experimental methodologies used to elucidate its

effects, with a focus on its potential therapeutic applications.

Physicochemical Properties
2-O-Acetyl-20-hydroxyecdysone is characterized by the following properties:
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Property Value Reference

CAS Number 19536-25-5 [1][2][3]

Molecular Formula C29H46O8 [1][2][4]

Molecular Weight 522.67 g/mol [4][5]

Synonyms
20-Hydroxyecdysone 2-

acetate, β-Ecdysone 2-acetate
[1][4][5]

Biological Activities and Experimental Insights
Current research highlights three primary areas of biological activity for 2-O-Acetyl-20-
hydroxyecdysone: modulation of amyloid-β aggregation, cytotoxicity against neuroblastoma

cells, and antimicrobial effects.

Modulation of Amyloid-β Aggregation
2-O-Acetyl-20-hydroxyecdysone has been shown to influence the aggregation of amyloid-β

(Aβ) peptides, which are implicated in the pathology of Alzheimer's disease.

Quantitative Data:

Parameter Observation Concentration Reference

Aβ42 Fibril Formation 60% increase 50 µM

Aβ42 Oligomer Levels Decrease 50 µM

Experimental Protocol: Thioflavin T (ThT) Aggregation Assay

This protocol outlines a general procedure for assessing the effect of 2-O-Acetyl-20-
hydroxyecdysone on Aβ42 aggregation.

Preparation of Aβ42 Monomers: Lyophilized Aβ42 peptide is dissolved in

hexafluoroisopropanol (HFIP) and then evaporated to create a monomeric film. The film is

then dissolved in dimethyl sulfoxide (DMSO).
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Aggregation Reaction: The Aβ42 monomer solution is diluted in a suitable buffer (e.g.,

phosphate-buffered saline, PBS) to the desired final concentration. 2-O-Acetyl-20-
hydroxyecdysone, dissolved in DMSO, is added to the experimental samples. A vehicle

control (DMSO) is used for comparison.

Incubation: The reaction mixtures are incubated at 37°C with gentle agitation.

Thioflavin T Fluorescence Measurement: At specified time points, aliquots of the reaction

mixtures are added to a solution of Thioflavin T. Fluorescence is measured using a plate

reader with excitation and emission wavelengths of approximately 450 nm and 485 nm,

respectively. An increase in fluorescence indicates the formation of amyloid fibrils.

Experimental Workflow:
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Preparation

Aggregation Assay

Measurement

Dissolve Aβ42 in HFIP

Evaporate HFIP to form monomer film

Dissolve film in DMSO

Dilute Aβ42 in buffer

Add 2-O-Acetyl-20-hydroxyecdysone
(or vehicle)

Incubate at 37°C with agitation

Take aliquots at time points

Add to Thioflavin T solution

Measure fluorescence

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Cytoplasm

Nucleus

GPCR

PLC

IP3

CaMKII

EcR/USP

EcR/USP

EcRE

Target Gene

Transcription

20-Hydroxyecdysone

Non-genomic

Genomic

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PI3K/Akt Pathway NF-κB & JNK Pathways

Ecdysteroid

PI3K IKK

Inhibition

JNK

Inhibition

Akt

Apoptosis

Oxidative Stress
(e.g., ROS)

NF-κB

Inflammation

Cell Death

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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